Cas no 1410041-04-1 (1-(4-pentylsulfanylphenyl)ethanol)

• Product Name: 1-(4-pentylsulfanylphenyl)ethanol
• CAS No: 1410041-04-1
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD20049144
• CID: 5218586
• Update Time: 2026-03-06

1-(4-pentylsulfanylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-pentylsulfanylphenyl)ethanol

• MDL： MFCD20049144
• Inchi： 1S/C13H20OS/c1-3-4-5-10-15-13-8-6-12(7-9-13)11(2)14/h6-9,11,14H,3-5,10H2,1-2H3
• InChI Key： RRIJBAZDGIJFIO-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(SCCCCC)C=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(4-pentylsulfanylphenyl)ethanol

Comprehensive Overview of 1-(4-pentylsulfanylphenyl)ethanol (CAS No. 1410041-04-1): Properties, Applications, and Industry Trends

1-(4-Pentylsulfanylphenyl)ethanol (CAS No. 1410041-04-1) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This aromatic alcohol derivative, characterized by a pentylsulfanyl substituent, exhibits versatile reactivity, making it valuable for synthetic applications. With the growing demand for high-purity intermediates, researchers are increasingly exploring its potential in asymmetric synthesis and chiral building blocks.

The compound's molecular structure combines a phenyl ring with a hydroxyl group and a thioether linkage, creating opportunities for diverse chemical transformations. Recent studies highlight its role in developing liquid crystal materials and photoactive compounds, aligning with the industry's shift toward advanced functional materials. As sustainability becomes a key focus, the green synthesis of such intermediates using catalytic methods has emerged as a hot research topic.

Analytical characterization of CAS 1410041-04-1 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions makes it suitable for multi-step synthesis processes. Industry professionals frequently search for structure-activity relationships of similar compounds, reflecting the growing importance of molecular design in drug discovery pipelines.

From a commercial perspective, 1-(4-pentylsulfanylphenyl)ethanol serves as a precursor for specialty chemicals used in electronic materials and performance additives. The compound's logP value and solubility profile make it particularly interesting for formulations requiring specific physicochemical properties. Manufacturers emphasize batch-to-batch consistency and regulatory compliance, addressing concerns about quality control in fine chemical production.

Emerging applications in material science have sparked interest in modifying the pentylsulfanyl moiety to tune electronic properties of derived compounds. This aligns with current trends in organic electronics and molecular engineering. Researchers are investigating its potential in creating self-assembled monolayers for surface modification applications.

The synthesis of 1410041-04-1 typically involves Grignard reactions or reduction protocols, with recent focus on atom-economical processes. Analytical challenges include characterizing the stereochemical purity when the compound is used in enantioselective synthesis. These aspects are frequently discussed in process chemistry forums and scale-up optimization studies.

Storage and handling recommendations for 1-(4-pentylsulfanylphenyl)ethanol emphasize protection from oxidation and moisture, with inert atmosphere packaging being common practice. The compound's thermal stability profile makes it suitable for various industrial processes, though comprehensive safety assessments remain essential for new applications.

Future research directions may explore its utility in bioconjugation chemistry or as a scaffold for metal-organic frameworks. The compound's structure-property relationships continue to attract computational chemistry studies using molecular modeling techniques. These developments position CAS 1410041-04-1 as an interesting case study in molecular innovation.